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Compound of Interest |

Compound Name: C.l. Pigment Red 23
CAS No.: 6471-49-4
Cat. No.: B1210999
Get Quote
. J

Navigating the lifecycle of chemical reagents from procurement to disposal is a cornerstone of
laboratory safety and environmental stewardship. C.l. Pigment Red 23 (CAS 6471-49-4), a
Naphthol Red azo dye, is valued for its vibrant coloration in many research and development
applications. However, its chemical nature necessitates a rigorous and informed approach to its
disposal. This guide provides a comprehensive, step-by-step framework for the safe handling
and proper disposal of C.l. Pigment Red 23, ensuring the protection of laboratory personnel
and compliance with environmental regulations.

Hazard Profile and the Imperative for Proper
Disposal

Understanding the "why" is critical to enforcing the "how." The disposal protocols for C.I.
Pigment Red 23 are directly derived from its inherent chemical and toxicological properties.

» Health Hazards: Direct contact can lead to eye irritation and skin sensitivity.[1][2] As a fine
powder, it poses an inhalation risk that can cause respiratory tract irritation.[2][3] Notably, the
compound can be absorbed rapidly through the skin, with potential systemic effects including
possible liver damage.[1]
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e Physical Hazards: C.l. Pigment Red 23 is a combustible solid.[1] Crucially, as an azo
compound, it can form explosive mixtures when suspended in the air as dust at specific
concentrations.[1][4] It is also incompatible with strong oxidizing agents, which can lead to
hazardous reactions.[1][4]

e Environmental Hazards: Azo dyes can be persistent in the environment and may be harmful
to aquatic life. Therefore, discharging the pigment or its solutions into sewer systems or
waterways is strictly prohibited.[3][5]

Pre-Disposal Safety & Waste Minimization

Effective waste management begins with proactive measures to minimize waste generation
and ensure safe handling during use.

Engineering and Administrative Controls

The primary line of defense is to control exposure at the source.

o Ventilation: Always handle C.I. Pigment Red 23 powder in a chemical fume hood or a well-
ventilated area to control airborne levels.[2][3][4]

o Designated Area: Establish a designated area for handling the pigment to prevent cross-
contamination of the laboratory.

o Hygiene: Always wash hands thoroughly with soap and water after handling.[3]
Contaminated clothing should be removed and laundered before reuse.[3][5]

Personal Protective Equipment (PPE)

A robust PPE strategy is mandatory to prevent direct contact and inhalation.
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Equipment

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards).[3][4][6]

Protects against airborne dust
particles and accidental

splashes.[3]

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile or rubber).[2][3]

Prevents skin contact and
absorption, which is a primary

route of exposure.[1][3]

Respiratory Protection

An approved dust respirator
should be used if a fume hood
is unavailable or if dust

generation is unavoidable.[3]

[4]16]

Avoids inhalation of dust,
which can cause respiratory
irritation.[3]

Protective Clothing

A fire/flame-resistant lab coat

or impervious clothing.[3][4]

Minimizes skin contact and

protects against spills.[3]

Emergency Protocol for Accidental Spills

In the event of an accidental release, a swift and correct response is crucial to mitigate

hazards.

Step-by-Step Spill Cleanup Procedure

e Evacuate and Secure: Immediately alert personnel in the area and restrict access. Remove

all sources of ignition.[3][4]

» Don PPE: Before approaching the spill, don the full PPE detailed in the table above.

e Contain the Spill:

o For Solid Powder: DO NOT dry sweep. To prevent dust from becoming airborne, gently

dampen the spilled material with a 5% sodium carbonate solution or water.[1][5]

o For Liquid Dispersions: Use an inert, absorbent material like sand, vermiculite, or

commercial sorbent pads to contain the spill.[3][7][8]
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o Collect the Waste: Carefully sweep or wipe up the contained material.[3] Place the collected
waste and any contaminated absorbents into a suitable, sealable container designated for
hazardous waste.[1][3]

o Decontaminate the Area: Clean the spill surface with a 5% sodium carbonate solution,
followed by a thorough wash with soap and water.[1] All cleaning materials (e.g., paper
towels, wipes) must also be disposed of as hazardous waste.[1][3]

» Package for Disposal: Seal the waste container. If the original spill involved contaminated
clothing, seal it in a vapor-tight plastic bag for disposal.[1] Label the container clearly.

Standard Operating Procedure for Disposal

The ultimate goal is to ensure C.l. Pigment Red 23 waste is managed in a way that renders it
safe, following all institutional and regulatory guidelines. The generator of the waste is legally
responsible for it from "cradle-to-grave."[9]

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is the most critical step. Never mix incompatible
waste streams.

e Grossly Contaminated Solids: This includes excess pigment powder, heavily contaminated
weighing papers, and spill cleanup debris. Collect these directly into a dedicated, robust, and
sealable hazardous waste container.[3][4]

e Trace Contaminated Materials: This includes items like used gloves and lightly contaminated
bench paper. While best practice is to place these in the solid hazardous waste container,
consult your institution's Environmental Health & Safety (EHS) office for specific guidance on
trace-contaminated waste.

o Contaminated Solutions: Collect any solutions containing C.l. Pigment Red 23 in a
separate, clearly labeled, and leak-proof container for liquid hazardous waste. Do not
discharge to the sewer.[3]

Step 2: Containerization and Labeling
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All waste containers must be managed to prevent leaks and clearly communicate their contents
and hazards.

o Container Integrity: Ensure the container is in good condition, compatible with the chemical
waste, and is kept closed except when adding waste.[9]

» Labeling: Affix a hazardous waste label to the container as soon as the first piece of waste is
added. The label must include:

The words "Hazardous Waste"

[e]

o

The full chemical name: "C.l. Pigment Red 23"

The date accumulation started

[¢]

[e]

Associated hazards (e.g., Combustible, Irritant)

Step 3: On-Site Accumulation

Store sealed and labeled waste containers in a designated hazardous waste accumulation
area. This area should be secure, away from ignition sources, and separate from incompatible
materials.

Step 4: Final Disposal

The primary and recommended method for the final disposal of C.I. Pigment Red 23 is through
a licensed chemical destruction facility.[3]

¢ Incineration: The preferred method is typically high-temperature incineration in a facility
equipped with an afterburner and scrubber system to handle potentially hazardous
decomposition products.[6]

o Professional Disposal Service: Coordinate with your institution's EHS department to arrange
for pickup by a certified hazardous waste management company. Do not attempt to dispose
of this material through standard municipal waste channels.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of waste
generated from C.l. Pigment Red 23.

Waste Generation
(C.1. Pigment Red 23)

Identify Waste Type

Grossly Contaminated Solids Contaminated Liquids Contaminated Sharps
(e.g., Powder, Spill Debris) (e.g., Solutions, Rinsates) (e.g., Needles, Glassware)

Collect in a dedicated, Collect in a dedicated, Place in an approved
sealed, compatible solid waste container. sealed, compatible liquid waste container. puncture-proof sharps container.

Label Container Immediately:
'Hazardous Waste'
'C.l. Pigment Red 23'
Accumulation Start Date

Store in Designated Hazardous
Waste Accumulation Area

Arrange for Pickup by Licensed
Environmental Services for Incineration

Click to download full resolution via product page

Caption: Decision workflow for segregation and disposal of C.l. Pigment Red 23 waste.
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References

o Material Safety Data Sheet for SOLVENT RED 23. Qingdao Sanhuan Colorchem CO.,LTD.
[Link]

+ Safety Data Sheet for Permanent Red. Kremer Pigmente. [Link]

o Hazardous Waste Generator Requirements. California Department of Toxic Substances
Control. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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